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Compound of Interest

Compound Name: 2-Bromo-3-pyridinol

Cat. No.: B045599

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 2-Bromo-3-pyridinol, a key intermediate for researchers, scientists, and
professionals in drug development and materials science. This document compiles essential
data, detailed experimental protocols, and structural information to facilitate its application in
the laboratory.

Core Chemical Properties

2-Bromo-3-pyridinol, also known as 2-Bromo-3-hydroxypyridine, is a substituted pyridine
derivative. Its strategic placement of a bromine atom and a hydroxyl group on the pyridine ring
makes it a versatile reagent in organic synthesis.

Physicochemical Data

The key physicochemical properties of 2-Bromo-3-pyridinol are summarized in the table
below for easy reference.
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Property Value Source
Molecular Formula CsHaBrNO [1112]
Molecular Weight 174.00 g/mol [2]
Melting Point 185-188 °C (lit.) [11[2]
Boiling Point 321.74£22.0 °C (Predicted)

B Soluble in alcohol; Insoluble in
Solubility )
water.

White to pale cream crystals or
Appearance
powder.

Structural and Identification Data

Detailed structural identifiers for 2-Bromo-3-pyridinol are provided below, facilitating its
unambiguous identification and use in computational chemistry applications.

Identifier Value Source
IUPAC Name 2-bromopyridin-3-ol
SMILES OclccenclBr
1S/C5H4BrNO/c6-5-4(8)2-1-3-
InChl
7-5/h1-3,8H
YKHQFTANTNMYPP-
InChl Key
UHFFFAOYSA-N
CAS Number 6602-32-0

Chemical Structure and Identification

The structural and property relationships of 2-Bromo-3-pyridinol are visualized in the diagram
below.
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Caption: Structural identifiers and key physicochemical properties of 2-Bromo-3-pyridinol.

Experimental Protocols

Detailed methodologies for the synthesis of 2-Bromo-3-pyridinol are crucial for its successful
application in research. The following protocols are based on established literature procedures.

Synthesis from 3-Hydroxypyridine

This protocol describes the bromination of 3-hydroxypyridine to yield 2-Bromo-3-
hydroxypyridine.

Workflow Diagram:
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Prepare hypobromite solution: Prepare 3-hydroxypyridine solution:
Add Brz to 10% NaOH at 5-10 °C Dissolve 3-hydroxypyridine in 10% NaOH

Add hypobromite solution dropwise to 3-hydroxypyridine solution over 20 min

'

Stir reaction mixture for 30 min

'

Adjust pH to 6-7 with acetic acid

(Cool to5°Cforl h)
(Filter to collect solid produc’D

(Dry under vacuum at 85 °C)

Obtain 2-Bromo-3-hydroxypyridine

Figure 2: Synthesis Workflow from 3-Hydroxypyridine

Click to download full resolution via product page
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Caption: Step-by-step workflow for the synthesis of 2-Bromo-3-pyridinol from 3-
hydroxypyridine.

Detailed Protocol:

e Preparation of Hypobromite Solution: Slowly add bromine (2.74 mL, 8.49 g, 53.1 mmol) to a
10% sodium hydroxide solution (50 mL) while maintaining the temperature between 5 °C and
10 °C.

e Reaction Setup: In a separate flask, dissolve 3-hydroxypyridine (5.0 g, 52.6 mmol) in a 10%
sodium hydroxide solution (50 mL).

e Reaction: Add the prepared hypobromite solution dropwise to the 3-hydroxypyridine solution
over a period of 20 minutes. Continue to stir the reaction mixture for an additional 30
minutes.

o Work-up: Adjust the pH of the reaction solution to 6-7 using acetic acid. Cool the mixture to 5
°C and maintain this temperature for 1 hour to facilitate precipitation.

« |solation and Purification: Collect the solid product by filtration. Wash the product with water
and dry it under vacuum at 85 °C. This procedure yields 2-bromo-3-hydroxypyridine with a
reported yield of 67%. Recrystallization can be performed for further purification.

Synthesis from 2-Bromo-3-methoxypyridine

This method involves the demethylation of 2-bromo-3-methoxypyridine to produce 2-Bromo-3-
hydroxypyridine.

Workflow Diagram:
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Figure 3: Synthesis Workflow from 2-Bromo-3-methoxypyridine

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of 2-Bromo-3-pyridinol from 2-Bromo-3-
methoxypyridine.

Detailed Protocol:

e Reaction: Heat 2-bromo-3-methoxypyridine (295 mg, 1.57 mmol) in hydrobromic acid (5 mL)
to 140 °C and stir overnight under an inert atmosphere.
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o Work-up: Neutralize the solution with a saturated sodium bicarbonate solution.
o Extraction: Extract the aqueous layer three times with ethyl acetate.

« |solation: Combine the organic layers and dry them over sodium sulfate (Na2SOa4). Remove
the solvent under reduced pressure to yield the product. This method has a reported yield of
94%.

Reactivity and Applications

2-Bromo-3-pyridinol is a valuable building block in organic synthesis, primarily utilized in the
preparation of more complex heterocyclic compounds. It has been used in the synthesis of 2-
bromo-4,6-diiodo-3-pyridinol and in the total synthesis of pterocellin A. Its utility as a

biochemical reagent suggests its potential in the development of biologically active molecules.

Biological Activity and Signaling Pathways

While 2-Bromo-3-pyridinol is described as a biochemical reagent for life science research,
specific details regarding its direct involvement in biological signaling pathways are not
extensively documented in the reviewed literature. Its primary role in a biological context
appears to be as a precursor for the synthesis of molecules with potential therapeutic
applications, such as anti-inflammatory and anti-cancer agents. Further research is required to
elucidate any direct biological activity or interaction with specific signaling cascades.

Conclusion

This technical guide provides a consolidated resource on the chemical properties, structure,
and synthesis of 2-Bromo-3-pyridinol. The presented data and experimental protocols are
intended to support researchers in the effective utilization of this versatile chemical
intermediate in their scientific endeavors. The lack of a confirmed experimental boiling point
and a specific pKa value, along with limited information on its direct biological activity, highlights
areas for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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